Cas no 56496-88-9 (2-Methyl-5-methoxy-p-phenylenediamine Dihydrochloride)

• Product Name: 2-Methyl-5-methoxy-p-phenylenediamine Dihydrochloride
• CAS No: 56496-88-9
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• CID: 945426
• Update Time: 2026-04-29

2-Methyl-5-methoxy-p-phenylenediamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-METHOXYTOLUENE-2,5-DIAMINE HCL
• 2-Methyl-5-methoxy-p-phenylenediamine Dihydrochloride
• 2-methoxy-5-methylbenzene-1,4-diamine,dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Methyl-5-methoxy-p-phenylenediamine Dihydrochloride

Recent Advances in the Study of 2-Methyl-5-methoxy-p-phenylenediamine Dihydrochloride (CAS: 56496-88-9)

2-Methyl-5-methoxy-p-phenylenediamine dihydrochloride (CAS: 56496-88-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often utilized as a key intermediate in the synthesis of dyes, pharmaceuticals, and other specialty chemicals, has recently garnered attention due to its potential applications in drug development and biomedical research. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-Methyl-5-methoxy-p-phenylenediamine dihydrochloride to improve its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that employs catalytic hydrogenation under mild conditions, resulting in a higher yield (85%) and reduced byproducts. This advancement is particularly significant for large-scale production, where efficiency and cost-effectiveness are critical factors.

In addition to its synthetic applications, 2-Methyl-5-methoxy-p-phenylenediamine dihydrochloride has been investigated for its biological properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain tyrosine kinases, which are implicated in various cancers. Although the inhibitory effect was not as potent as some established kinase inhibitors, the study suggested that structural modifications could enhance its efficacy, making it a promising candidate for further drug development.

Another area of research has explored the compound's potential as a precursor for the synthesis of novel fluorescent probes. A recent publication in Analytical Chemistry (2024) demonstrated that derivatives of 2-Methyl-5-methoxy-p-phenylenediamine dihydrochloride could be used to develop highly sensitive probes for detecting reactive oxygen species (ROS) in cellular environments. These probes exhibited excellent selectivity and stability, making them valuable tools for studying oxidative stress-related diseases.

Despite these promising findings, challenges remain in the clinical translation of 2-Methyl-5-methoxy-p-phenylenediamine dihydrochloride. For instance, its pharmacokinetic properties, such as bioavailability and metabolic stability, have not been thoroughly investigated. A 2024 review in Drug Discovery Today highlighted the need for more comprehensive preclinical studies to assess these parameters and evaluate potential toxicity. Addressing these gaps will be crucial for advancing the compound's therapeutic applications.

In conclusion, 2-Methyl-5-methoxy-p-phenylenediamine dihydrochloride (CAS: 56496-88-9) represents a versatile compound with diverse applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and utility as a fluorescent probe underscore its potential. However, further research is needed to fully exploit its therapeutic and diagnostic capabilities. This brief serves as a valuable resource for researchers and industry professionals seeking to stay updated on the latest developments related to this compound.